Cas no 114012-41-8 (Oxetane-3-carboxylic Acid)

• Product Name: Oxetane-3-carboxylic Acid
• CAS No: 114012-41-8
• MF: C₄H₆O₃
• MW: 102.088641643524
• MDL: MFCD08669505
• CID: 130372
• PubChem ID: 329768226
• Update Time: 2025-04-19

Oxetane-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• Oxetane-3-carboxylic acid
• 3-Oxetanecarboxylicacid
• 3-Oxetanecarboxylic acid
• FT-0684529
• MFCD08669505
• CS-B1344
• A803122
• DTXSID80600567
• UWOTZNQZPLAURK-UHFFFAOYSA-N
• AKOS006282957
• AM84264
• SY008837
• BCP25466
• J-523856
• DS-13774
• 114012-41-8
• Oxetane-3-carboxylicacid
• Oxetane-3-carboxylc acd
• PB18896
• SCHEMBL695096
• EN300-82102
• F0001-0281
• Oxetane-3-carboxylic Acid

• MDL： MFCD08669505
• Inchi： 1S/C4H6O3/c5-4(6)3-1-7-2-3/h3H,1-2H2,(H,5,6)
• InChI Key： UWOTZNQZPLAURK-UHFFFAOYSA-N
• SMILES： O1CC(C(=O)O)C1

Computed Properties

• Exact Mass: 102.03200
• Monoisotopic Mass: 102.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: -0.6

Experimental Properties

• Density: 1.374
• Boiling Point: 244.2°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.492
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 46.53000
• LogP: -0.28260
• Sensitiveness: Air Sensitive

Oxetane-3-carboxylic Acid Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302-H318
• Warning Statement： P280-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：−20°C